molecular formula C10H8N2O3 B8679812 Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate

Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate

Cat. No. B8679812
M. Wt: 204.18 g/mol
InChI Key: APIWQCZMCBJJGR-UHFFFAOYSA-N
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Description

Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate

Molecular Formula

C10H8N2O3

Molecular Weight

204.18 g/mol

IUPAC Name

methyl 4-oxo-1H-cinnoline-6-carboxylate

InChI

InChI=1S/C10H8N2O3/c1-15-10(14)6-2-3-8-7(4-6)9(13)5-11-12-8/h2-5H,1H3,(H,12,13)

InChI Key

APIWQCZMCBJJGR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=C(C=C1)NN=CC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-acetyl-4-amino-benzoic acid methyl ester (2063 mg, 10.68 mmol) in acetic acid (39 mL) was added sulfuric acid (6.5 mL) on an ice bath, then, an aqueous solution (6.5 mL) of sodium nitrite (922 mg, 13.35 mmol) was added thereto, followed by stirring on the ice for 1 hour, and at room temperature for 2 days. The reaction mixture was concentrated until it reached half of the amount, water was added, then an aqueous solution of 2N sodium hydroxide was added on an ice bath to adjust the pH to 5. The insoluble matter was separated by filtration, then, the filtrate was extracted with ethyl acetate, the organic layer was dried over sodium sulfate and then evaporated. Diethyl ether was added to the resulting residue for solidification, the resulting solid was washed with diethyl ether, and 365 mg of the title compound (1.78 mmol, 16.6%) was obtained.
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2063 mg
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6.5 mL
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39 mL
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6.5 mL
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[Compound]
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Yield
16.6%

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